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Compound of Interest

Compound Name: Brl 55834

CAS No.: 131899-25-7

Cat. No.: B1667808

Get Quote

A Note on the Selected Tool Compound:

Initial searches for the compound "BRL 55834" revealed that it is characterized in scientific

literature as a potassium channel activator used in studies of airway relaxation and asthma.[1]

[2][3][4][5] There is no substantial evidence to support its use as a direct ligand for studying 5-

HT1A receptor function.

Therefore, to fulfill the request for detailed application notes on a tool for 5-HT1A receptor

research, this document will focus on the prototypical and extensively studied selective 5-HT1A

receptor agonist, (±)-8-Hydroxy-2-(dipropylamino)tetralin (8-OH-DPAT). This compound is

considered a gold standard for investigating 5-HT1A receptor pharmacology and physiology.

Introduction to 8-OH-DPAT
(±)-8-OH-DPAT is a high-affinity agonist at the serotonin 1A (5-HT1A) receptor, widely used in

both in vitro and in vivo research to elucidate the receptor's role in various physiological

processes. As a G-protein coupled receptor (GPCR), the 5-HT1A receptor is a key target in the

study and treatment of anxiety, depression, and other neuropsychiatric disorders. 8-OH-DPAT
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acts as a full agonist at presynaptic 5-HT1A autoreceptors, which inhibits serotonin synthesis

and release, and as a partial or full agonist at postsynaptic heteroreceptors, depending on the

specific brain region and signaling pathway being measured. Its utility as a research tool is

rooted in its high affinity and selectivity for the 5-HT1A subtype over other serotonin receptors.

Data Presentation: Pharmacological Profile of 8-OH-
DPAT
The following tables summarize the quantitative pharmacological data for 8-OH-DPAT,

providing a clear reference for its binding affinity and functional potency.

Table 1: Receptor Binding Affinity Profile of 8-OH-DPAT

Receptor
Target

Radioligand Preparation Ki (nM) pKi Reference

Human 5-

HT1A

[3H]8-OH-

DPAT
HEK293 cells 0.17 - 0.21 9.77 - 9.68

Rat 5-HT1A
[3H]8-OH-

DPAT
Hippocampus ~1.0 9.0

Human 5-

HT1B
Various

Cloned

receptors
>1000 <6.0

Human 5-

HT1D
Various

Cloned

receptors

Moderate

Affinity
-

Human 5-

HT7
Various

Cloned

receptors
466 6.33

Human α2B-

Adrenergic
Various

Cloned

receptors

~100 (R-

enantiomer)
7.0

Note: Affinity values can vary based on experimental conditions, radioligand used, and

tissue/cell preparation.

Table 2: Functional Activity Profile of 8-OH-DPAT
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Assay
Type

Receptor
Preparati
on

Effect
EC50 /
IC50 (nM)

pEC50 /
pIC50

Referenc
e

cAMP

Inhibition

Human 5-

HT1A

HEK293

cells
Agonist 3.3 - 5.82 8.48 - 8.24

cAMP

Inhibition

Rat 5-

HT1A

Hippocamp

us
Agonist 14 7.85

[35S]GTPγ

S Binding

Human 5-

HT1A

Cloned

receptors

Agonist

(90% of 5-

HT)

- -

5-HT

Uptake

Human

Platelets

Platelet

Membrane

s

Inhibitor
2000 -

4000
~5.5

Signaling & Experimental Workflow Diagrams
The following diagrams, generated using DOT language, illustrate key pathways and workflows

relevant to studying 5-HT1A receptor function with 8-OH-DPAT.
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5-HT1A Receptor Signaling Pathway

Cell Membrane

Cytoplasm

5-HT1A Receptor

Gi/o Protein
(α, βγ subunits)

Activates

Adenylyl Cyclase

αi inhibitsGIRK Channel

βγ activates

Ca2+ Channels

βγ inhibits

8-OH-DPAT
(Agonist)

Binds

cAMP

Conversion
(Inhibited)

ATP

PKA

Activates

ERK Pathway

Modulates
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Workflow for Radioligand Competition Binding Assay

1. Prepare Membranes
(e.g., from rat hippocampus
or cells expressing 5-HT1A)

2. Set up 96-well Plate
(Total, Non-Specific, Competition)

3. Add Reagents
- Membranes

- [3H]8-OH-DPAT (Radioligand)
- 8-OH-DPAT (Test Compound)

- 5-HT (for Non-Specific Binding)

4. Incubate
(e.g., 30 min at 25°C)
to reach equilibrium

5. Rapid Filtration
(Separate bound from free radioligand)

6. Scintillation Counting
(Measure radioactivity on filters)

7. Data Analysis
(Calculate Specific Binding,

IC50, and Ki values)
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Workflow for cAMP Functional Assay (Gi-coupled)

1. Plate Cells
(Expressing 5-HT1A receptor)

2. Stimulate Cells
- Add Forskolin (to ↑ cAMP)

- Add varying concentrations of 8-OH-DPAT

3. Incubate
(Allow for receptor activation

and cAMP modulation)

4. Lyse Cells & Add Detection Reagents
(e.g., HTRF, AlphaScreen, ELISA)

5. Measure Signal
(Luminescence, Fluorescence, etc.)

6. Data Analysis
(Generate dose-response curve,

calculate EC50/IC50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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